PEG1 Spacer Hydrodynamic Radius vs. Alkyl and Longer PEGs
The choice of a PEG1 spacer provides a quantifiably different molecular geometry compared to alternative linkers like a simple alkyl chain (e.g., C1-C3) or longer PEG units (e.g., PEG2, PEG3). The hydrodynamic radius and resulting end-to-end distance of a monodisperse PEG1 unit (n=1) directly influences the achievable distance between the target protein ligand and the E3 ligase ligand in a PROTAC molecule. Systematic SAR studies demonstrate that linker length, including the difference between PEG1 and PEG2, is a critical variable that can shift degradation efficiency (e.g., DC50) by orders of magnitude [1].
| Evidence Dimension | Linker length and geometry (PEG units) |
|---|---|
| Target Compound Data | Monodisperse PEG1 spacer (n=1), with a defined and reproducible end-to-end distance. |
| Comparator Or Baseline | Alkyl chain linkers (C1-C3) or longer PEG linkers (PEG2, PEG3). |
| Quantified Difference | DC50 values for PROTACs using different linkers can differ by >10-fold. Exact difference is context-dependent and must be determined empirically for each target. |
| Conditions | PROTAC ternary complex formation and degradation assays in cellular systems. |
Why This Matters
This directly impacts the design and optimization of PROTACs, where precise spatial orientation is crucial for inducing target protein degradation.
- [1] PSIREF. (2024). Article Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. View Source
